Cas no 121564-96-3 (6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one)

6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one is a heterocyclic compound featuring a benzoxazine core with bromo and chloro substituents at the 6- and 8-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing halogen groups enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Its rigid bicyclic system offers stability while maintaining synthetic versatility. The compound is particularly useful in medicinal chemistry for developing bioactive molecules, including potential CNS agents, due to its benzoxazine scaffold. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.
6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one structure
121564-96-3 structure
Product Name:6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:121564-96-3
MF:C8H5BrClNO2
MW:262.487800359726
MDL:MFCD09835007
CID:2617680
PubChem ID:14288466
Update Time:2025-06-09

6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-8-chloro-4H-1,4-benzoxazin-3-one
    • 6-Bromo-8-chloro-2H-1,4-benzoxazin-3(4H)-one
    • 6-BROMO-8-CHLORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
    • 6-broMo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • 2H-1,4-BENZOXAZIN-3(4H)-ONE, 6-BROMO-8-CHLORO-
    • HARMFWNFNHJNIM-UHFFFAOYSA-N
    • AB53064
    • SY100549
    • Z2111443149
    • WEA56496
    • Z1269122069
    • 121564-96-3
    • CS-W020716
    • CS-12593
    • MFCD09835007
    • 6-BROMO-8-CHLORO-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
    • EN300-215479
    • DB-207667
    • AC2135
    • DTXSID20558472
    • SCHEMBL4290482
    • AKOS017553703
    • 6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • MDL: MFCD09835007
    • Inchi: 1S/C8H5BrClNO2/c9-4-1-5(10)8-6(2-4)11-7(12)3-13-8/h1-2H,3H2,(H,11,12)
    • InChI Key: HARMFWNFNHJNIM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=C(C=1)NC(CO2)=O)Cl

Computed Properties

  • Exact Mass: 260.91922g/mol
  • Monoisotopic Mass: 260.91922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 2.2

6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B416945-10mg
6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
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$ 50.00 2022-06-07
TRC
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6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
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$ 320.00 2022-06-07
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6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature

Additional information on 6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 121564-96-3)

6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 121564-96-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzoxazine derivative is characterized by the presence of bromine and chlorine substituents, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

The compound's molecular formula, C8H5BrClNO2, highlights its heterocyclic framework, which is a cornerstone in modern medicinal chemistry. Its 6-bromo-8-chloro substitution pattern is particularly noteworthy, as it influences the compound's electronic properties and binding affinity to biological targets. Recent studies have focused on its potential as a precursor in drug discovery, with applications ranging from neuroprotective agents to enzyme inhibitors. The growing interest in small-molecule therapeutics has further amplified the relevance of this compound in academic and industrial research.

One of the most frequently searched questions about 6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one revolves around its synthetic pathways and scalability. Researchers often seek optimized methods for its preparation, such as Pd-catalyzed cross-coupling reactions or microwave-assisted synthesis, to improve yield and purity. Additionally, its stability under various conditions is a critical consideration for storage and handling, making it a topic of interest in process chemistry forums.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are emerging as key discussion points. With the rise of green chemistry initiatives, scientists are evaluating safer alternatives to traditional halogenated compounds. However, the unique benefits of 6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one in targeted applications continue to justify its use, provided that sustainable synthesis and waste management protocols are adhered to.

In the context of intellectual property, patents involving this compound often focus on its derivatives and formulations. Companies are actively investigating its potential in combination therapies, particularly for diseases with high unmet medical needs. The compound's mechanism of action is another area of intense research, with computational models being employed to predict its interactions with biological targets.

For those interested in analytical characterization, techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to verify the purity and identity of 6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one. These methods are essential for ensuring compliance with regulatory standards in pharmaceutical development. Furthermore, the compound's solubility and partition coefficient (log P) are critical parameters for formulation scientists working on drug delivery systems.

The future of 6-Bromo-8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one lies in its adaptability to emerging technologies. For instance, its integration into high-throughput screening platforms could accelerate the discovery of new therapeutic candidates. As the demand for precision medicine grows, this compound's role in personalized treatment strategies may become increasingly prominent. Its versatility and structural modularity make it a valuable asset in the ever-evolving landscape of chemical innovation.

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